3,3-diphenyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)propanamide

• IUPAC Name: N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C24H23N5O/c1-18-12-14-21(15-13-18)29-23(26-27-28-29)17-25-24(30)16-22(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-15,22H,16-17H2,1H3,(H,25,30)
• InChI Key: JTCIGRAXJGVGIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H23N5O
• Molecular Weight: 397.5 g/mol

Description

3,3-diphenyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)propanamide, also known as DPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPTP belongs to the class of tetrazole derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Anthelmintic, Antibacterial, and Antifungal Activities

A study synthesized a series of substituted 3,3-diphenyl propanamide derivatives, investigating their anthelmintic, antibacterial, and antifungal activities. These derivatives showed significant activity against various worms, Gram-negative bacterial strains (Escherichia coli, Pseudomonas aeruginosa), and fungi (Candida albicans, Aspergillus niger), with some compounds exhibiting higher activity than standard drugs like albendazole, ciprofloxacin, and griseofulvin. This suggests the potential of diphenyl propanamide derivatives, including those similar to 3,3-diphenyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)propanamide, in developing new anthelmintic, antibacterial, and antifungal agents (Chaudhary et al., 2019).

Antinociceptive Properties

Research into the antinociceptive effects of propanamide derivatives, closely related to this compound, found certain derivatives to exhibit significant antinociceptive activity. These compounds were tested using various pain models and showed higher efficacy than standard drugs, highlighting their potential as pain management therapies (Önkol et al., 2004).

Anticancer Activity

A study focused on novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure, which shares a conceptual framework with this compound, evaluated these compounds for their anticancer activities. The research showed that several compounds displayed moderate to high antitumor activities against various cancer cell lines, suggesting the potential of structurally related compounds for anticancer drug development (Fang et al., 2016).

Chemotherapy Sensitivity Testing

The MTT assay, employing tetrazolium salts similar to the tetrazolium core in this compound, has been widely used for chemotherapy sensitivity testing. This assay facilitates the selection of appropriate chemotherapeutic drugs based on cellular responses, potentially improving patient outcomes by tailoring treatments to individual sensitivities (Nakamura et al., 2006).

Herbicidal Activity

Research into propanamide derivatives has also explored their herbicidal properties. One study synthesized a compound with structural features reminiscent of this compound and found it effective in controlling weed growth. This indicates the potential agricultural applications of such compounds in developing new herbicides (Liu et al., 2008).